Cas no 2229526-94-5 (1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229526-94-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6508841
• PubChem ID: 165752417
• Update Time: 2025-08-01

1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1807876
• 2229526-94-5

• Inchi： 1S/C14H18O2/c1-4-10-7-5-6-8-11(10)14(12(15)16)9-13(14,2)3/h5-8H,4,9H2,1-3H3,(H,15,16)
• InChI Key： JOFYPKKWHAUEIJ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2CC)CC1(C)C)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229526-94-5)

1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229526-94-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This cyclopropane derivative is characterized by its unique structural features, including a carboxyl group and an ethyl-substituted phenyl ring, which contribute to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for more complex molecules.

The chemical structure of 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid features a cyclopropane ring with two methyl groups at the 2-position and a carboxylic acid functional group at the 1-position. The presence of the 2-ethylphenyl moiety enhances its lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. Recent studies have explored its utility in the development of novel pharmaceutical agents, particularly in the design of enzyme inhibitors and receptor modulators.

In the agrochemical sector, 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise as a precursor for the synthesis of crop protection agents. Its structural rigidity and functional groups allow for the creation of compounds with enhanced stability and efficacy against pests. This aligns with the growing demand for sustainable and environmentally friendly agricultural solutions, a hot topic in today's market.

The compound's CAS No. 2229526-94-5 is a critical identifier for researchers and regulatory bodies, ensuring accurate classification and documentation. Its synthesis typically involves multi-step organic reactions, including cyclopropanation and carboxylation, which are areas of active research. Innovations in catalytic methods and green chemistry have further optimized the production of this compound, reducing waste and improving yields.

From a commercial perspective, the demand for 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is driven by its versatility and the expanding applications of cyclopropane derivatives. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical clients. Market trends indicate a steady growth in the demand for such intermediates, particularly in regions with robust R&D infrastructure.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid in drug discovery?" The answer lies in its ability to serve as a scaffold for designing molecules with targeted biological activity. Its cyclopropane ring is known to confer metabolic stability, while the carboxylic acid group allows for further derivatization, making it a valuable tool for medicinal chemists.

Another area of interest is the compound's role in material science. Researchers are exploring its potential as a monomer for polymers with unique mechanical and thermal properties. The incorporation of 2,2-dimethylcyclopropane units into polymer chains can enhance material durability and resistance to degradation, addressing the need for high-performance materials in industries such as aerospace and electronics.

Safety and handling of 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid are also critical considerations. While it is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe use. Proper storage conditions, such as keeping the compound in a cool, dry place away from incompatible substances, are recommended to maintain its stability and purity.

In conclusion, 1-(2-ethylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229526-94-5) is a compound of significant scientific and industrial relevance. Its unique structure and functional groups make it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications, this compound is poised to play an increasingly important role in innovation across multiple sectors.